Cas no 4024-05-9 ((2R)-2-Hydroxypropanimidamide Hydrochloride)

(2R)-2-Hydroxypropanimidamide Hydrochloride structure

4024-05-9 structure

Product Name:(2R)-2-Hydroxypropanimidamide Hydrochloride

CAS No:4024-05-9

Molecular Formula:C₃H₈N₂O^.HCl

Molecular Weight:124.56936

MDL:MFCD08752491

CID:1090273

PubChem ID:42614222

(2R)-2-Hydroxypropanimidamide Hydrochloride Properties

Names and Identifiers

- (R)-2-Hydroxypropanimidamide hydrochloride
- (2R)-2-Hydroxypropanimidamide monohydrochloride
- (2R)-2-Hydroxypropionamidine hydrochloride
- (R)-(+)-2-HYDROXYPROPIONAMIDINEHYDROCHLORID
- DTXSID60655070
- MFCD08752491
- (2R)-2-Hydroxypropanimidamide HCl
- CS-0215453
- (2R)-2-Hydroxypropanimidamide--hydrogen chloride (1/1)
- (2R)-2-Hydroxypropanamidine hydrochloride
- (2R)-2-hydroxypropanimidamide hydrochloride
- F21307
- (R )-(+)-2-Hydroxypropionamidine hydrochloride
- (2R)-2-hydroxypropanimidamide,hydrochloride
- AEOZCEMLLBCHQZ-HSHFZTNMSA-N
- EN300-249090
- SCHEMBL2008941
- AKOS022175135
- A918303
- (R)-2-Hydroxypropanimidamidehydrochloride
- DB-299601
- (2R)-2-hydroxypropanimidamide;hydrochloride
- AS-19259
- 4024-05-9
- DS-018930
- (R)-2-hydroxypropaniMidaMide HCl
- MDL： MFCD08752491
- InChIKey： AEOZCEMLLBCHQZ-HSHFZTNMSA-N
- Inchi： InChI=1S/C3H8N2O.ClH/c1-2(6)3(4)5;/h2,6H,1H3,(H3,4,5);1H/t2-;/m1./s1
- SMILES： C[C@@H](O)C(N)=N.[H]Cl

Computed Properties

Exact Mass: 124.04047
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 124.0403406g/mol
Heavy Atom Count: 7
Complexity: 61.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 70.1Å²

Experimental Properties

PSA: 70.1
Melting Point: 146-149°C
Specific Rotation: 20.1° (c=1, MeOH)

(2R)-2-Hydroxypropanimidamide Hydrochloride Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00CJEK-1g	(R)-2-hydroxypropaniMidaMide hydrochloride	4024-05-9	95%	1g	$219.00	2025-02-26
A2B Chem LLC	AF84220-1g	(R)-2-Hydroxypropanimidamide hydrochloride	4024-05-9	95%	1g	$197.00	2024-04-20
Aaron	AR00CJMW-100mg	(R)-2-Hydroxypropanimidamide hydrochloride	4024-05-9	95%	100mg	$21.00	2025-01-24
abcr	AB288339-1 g	(R )-(+)-2-Hydroxypropionamidine hydrochloride; .	4024-05-9		1g	€355.00	2023-04-01
Advanced ChemBlocks	P38252-250MG	(2R)-2-Hydroxypropanimidamide hydrochloride	4024-05-9	95%	250MG	$95	2023-09-15
Ambeed	A316439-1g	(R)-2-Hydroxypropanimidamide hydrochloride	4024-05-9	95%	1g	$97.0	2025-02-26
AstaTech	F21307-0.25/G	(R)-2-HYDROXYPROPANIMIDAMIDE HYDROCHLORIDE	4024-05-9	95%	0.25g	$139	2023-09-19
Enamine	EN300-249090-0.05g	(2R)-2-hydroxypropanimidamide hydrochloride	4024-05-9	95%	0.05g	$84.0	2024-06-19
eNovation Chemicals LLC	D282800-1g	(R)-2-Hydroxypropanimidamide hydrochloride	4024-05-9	98%	1g	$225	2021-10-20
Key Organics Ltd	AS-19259-1G	(R)-2-Hydroxypropanimidamide hydrochloride	4024-05-9	>98%	1g	£388.00	2025-02-08

(2R)-2-Hydroxypropanimidamide Hydrochloride Related Literature

1. The inositols

Q. Rev. Chem. Soc., 1957,11, 212-226
2. Nonlinear photodynamic therapy. Photochemical dose levelling within a tumor by saturating a photosensitizer's triplet states

Photochem. Photobiol. Sci., 2004,3, 360-365
3. Michael reaction involving vinylogues of esters of phenylacetic acid

Chem. Commun. (London), 1966, 485-486
4. Utility of 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole for development of a highly sensitive stability indicating spectrofluorimetric method for determination of salmeterol xinafoate; application to human plasma

Mahmoud A. Omar,Mohamed A. Hammad,Mohamed Awad RSC Adv., 2017,7, 44773-44779
5. Orthogonal cleavage of the 2-naphthylmethyl group in the presence of the p-methoxy phenyl-protected anomeric position and its use in carbohydrate synthesis†

Vittorio Cattaneo,Davide Oldrini,Alessio Corrado,Francesco Berti,Roberto Adamo Org. Chem. Front., 2016,3, 753-758
6. Promoting superoxide generation in Bi2WO6 by less electronegative substitution for enhanced photocatalytic performance: an example of Te doping†

Chawit Pongsawakul,Apinya Ngoipala,Suttipong Wannapaiboon,Hideki Nakajima Catal. Sci. Technol., 2021,11, 6291-6304
7. Three coordination polymers with helical chains based on methylenediisophthalic acid (H4MDIP)†‡

Xianying Duan,Xian Cheng,Jianguo Lin,Shuangquan Zang,Yizhi Li,Chengjian Zhu,Qingjin Meng CrystEngComm, 2008,10, 706-714
8. Corroborative cobalt and zinc model compounds of α-amino-β-carboxymuconic-ε-semialdehyde decarboxylase (ACMSD)†

Jessica Gätjens,Christopher S. Mullins,Jeff W. Kampf,Pierre Thuéry,Vincent L. Pecoraro Dalton Trans., 2009, 51-62
9. Optofluidic restricted imaging, spectroscopy and counting of nanoparticles by evanescent wave using immiscible liquids

L. Liang,Y. F. Zuo,W. Wu,X. Q. Zhu,Y. Yang Lab Chip, 2016,16, 3007-3014
10. Atomic Spectrometry Update. Clinical and biological materials, foods and beverages

Andrew Taylor,Simon Branch,Marina Patriarca,Mark White J. Anal. At. Spectrom., 2009,24, 535-579

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